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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Diaminobenzenesulfonic acid, with the CAS number 7474-78-4, is an aromatic sulfonic

acid that serves as a versatile intermediate in various chemical syntheses.[1] Its structure,

featuring a benzene ring substituted with two amino groups and a sulfonic acid group, provides

multiple reactive sites, making it a valuable building block in the production of dyes and other

organic compounds.[1][2][3] This technical guide provides an in-depth overview of the chemical

properties, synthesis, and safety considerations of 3,4-diaminobenzenesulfonic acid.

Chemical and Physical Properties
3,4-Diaminobenzenesulfonic acid is typically a solid substance, appearing as a white to off-

white or yellow to brown powder.[2] While it does not have a distinct odor, care should be taken

during handling due to its potential for irritation.[2] The presence of the sulfonic acid group

generally imparts water solubility.[1]

A summary of its key quantitative properties is presented in the table below.
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Property Value Source

Molecular Formula C₆H₈N₂O₃S [1][2][4][5][6][7]

Molecular Weight 188.201 g/mol [1][2][4][5]

Melting Point -12 °C [4][5][8]

Boiling Point 178-179 °C at 3 mm Hg [4][5][8]

Density 0.936 g/mL at 25 °C [4][5]

pKa (Predicted) -0.52 ± 0.50 [2][4][5]

Refractive Index (n20/D) 1.441 [4][5]

Flash Point >230 °F [4][5]

Solubility

Soluble in hexane, toluene,

ethanol, and acetone.

Sparingly soluble in water.

[2][4][5]

Appearance Yellow to Brown Solid [2]

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry
[2][4][5]

Synthesis of 3,4-Diaminobenzenesulfonic Acid
A common method for the synthesis of 3,4-diaminobenzenesulfonic acid involves the

sulfonation of 1,2-diaminobenzene (o-phenylenediamine).[4][9]

Experimental Protocol: Sulfonation of o-
Phenylenediamine
This protocol describes a continuous flow microreactor synthesis method.

Materials:

1,2-Diaminobenzene (o-phenylenediamine)

95-97% Sulfuric acid
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Ice-water bath

Procedure:

Preparation of the Sulfonation Mixture: Dissolve 160 g (1.48 mol) of 1,2-diaminobenzene in

800 g (435 mL; 8.16 mol) of 95-97% sulfuric acid.[4][9]

Reaction in Microreactor: The prepared sulfonation mixture is pumped into a continuous flow

microreactor.[4][9] The reaction is carried out at varying temperatures and residence times to

optimize the yield.[4][9]

At a reaction temperature of 160 °C with a residence time of 25 minutes, the yield is 80%.

[9]

At a reaction temperature of 180 °C, the yield increases with residence time: 89% (5 min),

90% (10 min), and 100% (25 min).[9]

Precipitation and Isolation: Upon exiting the reactor, the reaction mixture is rapidly cooled

with water, causing the 3,4-diaminobenzenesulfonic acid product to precipitate in an ice-

water bath.[4][9]

Filtration and Characterization: The precipitated product is isolated by filtration.[4][9] The final

product is a white solid.[4][9]

Characterization: The structure and purity of the synthesized 3,4-diaminobenzenesulfonic
acid can be confirmed using nuclear magnetic resonance (NMR) spectroscopy. ¹H-NMR

spectroscopy (400 MHz, DMSO-d6) is used to verify the formation of the desired product and

the absence of isomers.[4][9]

A patented method also describes a process where 1,2-diaminobenzene is reacted with

anhydrous sulfuric acid at a temperature between 100 to 160 °C for 1 to 20 hours.[10][11]

Following the reaction, water or ice is added to the mixture to achieve a sulfuric acid

concentration of 30 to 75% by weight, which facilitates the precipitation of the product.[10][11]

The precipitated 3,4-diaminobenzenesulfonic acid is then isolated by filtration.[10][11]

Applications
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The primary application of 3,4-diaminobenzenesulfonic acid is in the textile industry as a dye

intermediate.[2] It is a crucial component in the synthesis of various acid and reactive dyes.[2]

Its chemical structure allows it to react with other compounds to form colored products that can

be applied to textiles.[2] Additionally, it serves as a reagent and building block for the synthesis

of other organic compounds in chemical research.[2]

Safety and Handling
3,4-Diaminobenzenesulfonic acid is classified as a hazardous substance. It is known to

cause skin and serious eye irritation and may cause respiratory irritation.[12][13][14]

Hazard Statements:

H315: Causes skin irritation.[12]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[12]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[12]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[12]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[12]

It is imperative to handle this chemical in a well-ventilated area and to use appropriate personal

protective equipment (PPE), including gloves, goggles, and protective clothing.[12][15] In case

of contact or inhalation, immediate medical attention should be sought.[2]

Visualizations
Synthesis Workflow of 3,4-Diaminobenzenesulfonic Acid
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Caption: Workflow for the synthesis of 3,4-diaminobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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